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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methoxy-5-nitropyridin-4-ol, a
substituted pyridine derivative of interest in synthetic and medicinal chemistry. Due to its
potential as a versatile building block, this guide will delve into its chemical identity, proposed
synthetic pathways, predicted physicochemical properties, and prospective applications,
drawing upon established principles of heterocyclic chemistry and data from analogous
structures.

Chemical Identity and Nomenclature

Precise identification is paramount in scientific research. While a dedicated CAS number for 2-
Methoxy-5-nitropyridin-4-ol is not readily found in major chemical databases, indicating its
status as a potentially novel or less-common compound, its structure can be unambiguously
defined.

The systematic IUPAC (International Union of Pure and Applied Chemistry) name for this
compound is 2-methoxy-5-nitropyridin-4-ol. This name is derived from the pyridine core, with
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substituents numbered to give the lowest possible locants, starting from the heteroatom.

Table 1. Compound Identification

Identifier Value

IUPAC Name 2-methoxy-5-nitropyridin-4-ol
Molecular Formula CeHsN204

Molecular Weight 170.12 g/mol

Canonical SMILES COC1=NC=C(C(=C1)0)[O-]
InChl Key (Not available)

CAS Number (Not assigned)

Physicochemical and Spectroscopic Profile
(Predicted)

The properties of 2-Methoxy-5-nitropyridin-4-ol are dictated by the interplay of its functional
groups—a methoxy group, a nitro group, and a hydroxyl group—on the electron-deficient
pyridine ring.

Table 2: Predicted Physicochemical Properties

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b595659/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methoxy-5-nitropyridin-4-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Foundational & Exploratory

Check Availability & Pricing

Predicted .
Property L. Rationale
Value/Characteristic
The nitro group is a
Appearance Pale yellow to orange solid chromophore that often
imparts color.
Soluble in polar organic The hydroxyl group can
- solvents (e.g., DMSO, DMF, participate in hydrogen
Solubility o o ] ] -
methanol). Limited solubility in bonding, enhancing solubility
water. in polar solvents.
The electron-withdrawing nitro
o The pyridinolic proton is group and the pyridine ring
Acidity (pKa) . : : .
expected to be acidic. nitrogen increase the acidity of
the hydroxyl group.
The presence of polar
] ] o functional groups and potential
. ) High, with decomposition likely )
Boiling Point for intermolecular hydrogen
at elevated temperatures. ) ) -
bonding leads to a high boiling
point.
Crystalline solids of similar
] ] Expected to be a solid with a complexity typically have
Melting Point

defined melting point.

melting points in the range of
100-200 °C.

Predicted Spectroscopic Data

For researchers undertaking the synthesis of this compound, the following spectroscopic

signatures would be critical for its characterization:

» 'H NMR: Protons on the pyridine ring will appear in the aromatic region, with their chemical

shifts influenced by the electronic effects of the substituents. The methoxy group will present

as a singlet, typically in the range of 3.8-4.2 ppm. The hydroxyl proton will be a broad singlet,

and its chemical shift will be dependent on the solvent and concentration.
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e 13C NMR: The spectrum will show six distinct carbon signals corresponding to the pyridine
ring and the methoxy group. The carbon bearing the nitro group will be significantly
downfield.

» IR Spectroscopy: Characteristic vibrational bands will include O-H stretching (broad, ~3200-
3500 cm™1), C-H stretching (~2800-3100 cm™—1), asymmetric and symmetric N-O stretching of
the nitro group (~1550 and ~1350 cm~1), and C=C/C=N stretching of the aromatic ring
(~1400-1600 cm™1).

e Mass Spectrometry: The molecular ion peak (M+) would be observed at m/z = 170.12.
Fragmentation patterns would likely involve the loss of the methoxy and nitro groups.

Proposed Synthetic Strategies

The synthesis of 2-Methoxy-5-nitropyridin-4-ol can be approached through several logical
pathways, leveraging known reactions in pyridine chemistry. A plausible and efficient route
would start from a readily available substituted pyridine.

Retrosynthetic Analysis

A logical retrosynthetic approach would involve the late-stage introduction of the nitro group
due to its activating and directing effects.

( )

Nitration Methoxylation
G—Methoxy—pyridin—4—oD G—Chloro—S—nitropyridin—4—oD
iazotization followed by Methoxylation Chlorination then Nitration

(Z-Aminopyridin—4—oD (2,4—Dihydroxypyridine)
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Caption: Retrosynthetic analysis of 2-Methoxy-5-nitropyridin-4-ol.

Detailed Synthetic Protocol: A Proposed Route

This proposed workflow begins with the nitration of a suitable precursor.

Synthesis of 2-Methoxy-5-nitropyridin-4-ol

Start with Nitration with Purification by 2-Methoxy-5-nitrooyridin-4-ol
2-Methoxy-pyridin-4-ol HNOs3/H2S04 Recrystallization or Chromatography Y 24

Click to download full resolution via product page
Caption: Proposed workflow for the synthesis of 2-Methoxy-5-nitropyridin-4-ol.
Step-by-Step Methodology:
 Nitration of 2-Methoxy-pyridin-4-ol:

o To a stirred solution of 2-Methoxy-pyridin-4-ol in concentrated sulfuric acid, cooled to 0-5
°C, a mixture of concentrated nitric acid and sulfuric acid is added dropwise.

o Causality: The methoxy group is an ortho-, para-director. In the pyridine ring, the positions
ortho and para to the methoxy group are activated towards electrophilic substitution. The
presence of the hydroxyl group at position 4 will also influence the regioselectivity.
Nitration is expected to occur at position 5. The use of a nitrating mixture at low
temperatures is a standard and effective method for the controlled nitration of activated
aromatic systems, minimizing side reactions.

o The reaction mixture is stirred at a controlled temperature until the starting material is
consumed (monitored by TLC or LC-MS).

o The reaction is then quenched by pouring it onto crushed ice, leading to the precipitation
of the crude product.

o Purification:
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o The crude product is collected by filtration, washed with cold water to remove residual

acid, and dried.

o Further purification can be achieved by recrystallization from a suitable solvent system
(e.g., ethanol/water) or by column chromatography on silica gel.

o Self-Validation: The purity of the final compound should be confirmed by analytical
techniques such as melting point determination, NMR spectroscopy, and mass
spectrometry to ensure the correct structure and absence of impurities.

Potential Applications in Research and
Development

Substituted nitropyridines are valuable intermediates in the synthesis of pharmaceuticals and
agrochemicals.[1] The functional groups of 2-Methoxy-5-nitropyridin-4-ol make it a promising
scaffold for further chemical elaboration.

Medicinal Chemistry

» Kinase Inhibitors: The pyridine scaffold is a common feature in many kinase inhibitors used
in oncology. The nitro group can be reduced to an amine, which can then be further
functionalized to interact with the hinge region of a kinase. Derivatives of similar compounds,
like 2-Methoxy-5-nitropyridine, have been explored as potential protein tyrosine kinase
inhibitors.[1]

» Anti-infective Agents: The nitropyridine moiety is present in some anti-infective drugs. This
compound could serve as a starting material for the synthesis of novel antibacterial or
antiprotozoal agents. For instance, 2-Methoxy-5-nitropyridine is a key intermediate in the
synthesis of the antimalarial drug Pyramax.[1]

Agrochemicals

e The pyridine ring is a core component of many herbicides and pesticides. The specific
substitution pattern of 2-Methoxy-5-nitropyridin-4-ol could be exploited to develop new
crop protection agents.[1]

Materials Science
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 Nitropyridine derivatives have been investigated for their applications in materials science,
for example, as precursors for conductive polymers or components in organic light-emitting
diodes (OLEDSs).[1]

Conclusion

2-Methoxy-5-nitropyridin-4-ol represents a potentially valuable, albeit not widely documented,
chemical entity. Its synthesis is achievable through established organic chemistry principles.
The presence of multiple, reactive functional groups on a pyridine core makes it an attractive
starting point for the development of new molecules with potential applications in medicinal
chemistry, agrochemicals, and materials science. This guide provides a foundational
understanding for researchers and drug development professionals interested in exploring the
chemistry and potential of this and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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